Cas no 1221818-10-5 (3-Boc-7-oxo-3-azabicyclo[4.2.0]octane)

• Product Name: 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane
• CAS No: 1221818-10-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 4563579
• Update Time: 2025-06-12

3-Boc-7-oxo-3-azabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-5-4-9-8(7-13)6-10(9)14/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： PEVWOQYGKPDJEW-DTWKUNHWSA-N
• SMILES： [C@]12([H])[C@]([H])(C(=O)C1)CCN(C(OC(C)(C)C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane

Comprehensive Overview of 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane (CAS No. 1221818-10-5)

3-Boc-7-oxo-3-azabicyclo[4.2.0]octane (CAS No. 1221818-10-5) is a highly specialized bicyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique bicyclo[4.2.0]octane scaffold, is widely utilized as a key intermediate in the synthesis of complex molecules. The presence of the Boc (tert-butoxycarbonyl) protecting group enhances its stability and reactivity, making it a valuable building block for medicinal chemistry applications.

The structural complexity of 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane offers researchers a versatile platform for designing novel bioactive compounds. Its 7-oxo moiety and azabicyclo framework are particularly attractive for developing inhibitors and modulators targeting enzymes and receptors. Recent studies have highlighted its potential in the synthesis of beta-lactam analogs, which are of great interest in antibiotic development. This aligns with the growing demand for new antimicrobial agents amid rising antibiotic resistance, a hot topic in modern healthcare.

From a synthetic perspective, 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane is often employed in ring-opening reactions and cycloadditions, leveraging its strained bicyclic system to achieve high regioselectivity. Researchers frequently search for optimized protocols to functionalize this scaffold, with queries like "efficient synthesis of 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane derivatives" or "applications of azabicyclo compounds in drug discovery" trending in academic and industrial circles. These searches reflect the compound's relevance in cutting-edge research.

The pharmacokinetic properties of derivatives derived from 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane are another area of intense investigation. Its ability to impart improved metabolic stability and bioavailability to drug candidates makes it a favorite among medicinal chemists. For instance, the Boc group can be selectively deprotected under mild conditions, enabling further modifications without compromising the core structure. This flexibility is crucial for optimizing drug-like properties, a recurring theme in AI-driven drug design platforms.

In the context of green chemistry, efforts are underway to develop sustainable synthetic routes for 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact, addressing the global push for eco-friendly manufacturing. Queries such as "green synthesis of bicyclic lactams" or "catalytic approaches to azabicyclo compounds" underscore this trend, highlighting the compound's role in advancing sustainable science.

Analytical characterization of 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise structural elucidation and purity assessment, critical for reproducibility in research. The compound's crystalline nature often facilitates high-resolution structural studies, providing insights into its conformational preferences and intermolecular interactions.

Looking ahead, 3-Boc-7-oxo-3-azabicyclo[4.2.0]octane is poised to play a pivotal role in the development of next-generation therapeutics. Its integration into fragment-based drug discovery and combinatorial chemistry libraries exemplifies its versatility. As the scientific community continues to tackle challenges like drug resistance and undruggable targets, this compound's unique attributes will likely inspire innovative solutions, solidifying its place in the future of pharmaceutical innovation.